Cas no 132434-50-5 (4-Chloro-4'-phenylchalcone)

• Product Name: 4-Chloro-4'-phenylchalcone
• CAS No: 132434-50-5
• MF: C₂₁H₁₅ClO
• MW: 318.796204805374
• CID: 6792908
• PubChem ID: 5743366
• Update Time: 2025-07-27

4-Chloro-4'-phenylchalcone Chemical and Physical Properties

Names and Identifiers

• (2E)-1-{[1,1'-biphenyl]-4-yl}-3-(4-chlorophenyl)prop-2-en-1-one
• 132434-50-5
• 2-Propen-1-one, 1-(1,1'-biphenyl)-4-yl-3-(4-chlorophenyl)-
• SCHEMBL657311
• MFCD00560831
• 1-(1,1'-Biphenyl)-4-yl-3-(4-chlorophenyl)-2-propen-1-one
• Chalcone, 4-chloro-4'-phenyl-
• (E)-3-(4-chlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• (2E)-3-(4-Chlorophenyl)-1-(4-phenylphenyl)prop-2-en-1-one
• 4-Chloro-4'-phenylchalcone
• 13662-60-7
• CHEMBL2237023

• Inchi： 1S/C21H15ClO/c22-20-13-6-16(7-14-20)8-15-21(23)19-11-9-18(10-12-19)17-4-2-1-3-5-17/h1-15H/b15-8+
• InChI Key： ITOPRUNXNYEDGQ-OVCLIPMQSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.0811428g/mol
• Monoisotopic Mass: 318.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Chloro-4'-phenylchalcone

Recent Advances in the Study of 4-Chloro-4'-phenylchalcone (CAS: 132434-50-5): A Promising Scaffold in Medicinal Chemistry

4-Chloro-4'-phenylchalcone (CAS: 132434-50-5) has emerged as a structurally versatile scaffold in medicinal chemistry due to its demonstrated biological activities and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in various disease models. This research brief synthesizes the latest findings on this compound, highlighting its significance in drug discovery and development.

A 2023 study published in the European Journal of Medicinal Chemistry investigated the structure-activity relationship (SAR) of 4-Chloro-4'-phenylchalcone derivatives as potential anticancer agents. The research team systematically modified the chalcone scaffold and evaluated the compounds against a panel of cancer cell lines. The lead compound demonstrated potent antiproliferative activity against breast cancer cells (MCF-7) with an IC50 value of 3.2 μM, while showing minimal cytotoxicity toward normal human fibroblasts. Mechanistic studies revealed that the compound induces apoptosis through the mitochondrial pathway and inhibits tubulin polymerization, suggesting a dual mechanism of action.

In the field of antimicrobial research, a recent publication in Bioorganic Chemistry (2024) reported the synthesis and evaluation of 4-Chloro-4'-phenylchalcone analogs as novel antibacterial agents. The study identified several derivatives with significant activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) ranging from 4-16 μg/mL. Molecular docking studies suggested that these compounds likely target the bacterial cell wall synthesis pathway, particularly interacting with penicillin-binding proteins (PBPs).

Neuropharmacological applications of 4-Chloro-4'-phenylchalcone have also gained attention. A 2024 study in ACS Chemical Neuroscience demonstrated that certain derivatives exhibit potent neuroprotective effects in cellular models of Parkinson's disease. The compounds were shown to reduce oxidative stress by upregulating Nrf2-mediated antioxidant pathways and inhibiting α-synuclein aggregation, suggesting potential as disease-modifying agents for neurodegenerative disorders.

Recent advancements in formulation science have addressed the poor aqueous solubility of 4-Chloro-4'-phenylchalcone, which has historically limited its therapeutic potential. A 2023 study in the International Journal of Pharmaceutics developed nanoparticle-based delivery systems that improved the compound's bioavailability by 4.5-fold while maintaining its biological activity. This technological breakthrough could facilitate the translation of preclinical findings into clinical applications.

The compound's mechanism of action continues to be elucidated through cutting-edge techniques. A 2024 study employing cryo-EM and molecular dynamics simulations provided atomic-level insights into how 4-Chloro-4'-phenylchalcone derivatives interact with their protein targets. These structural biology approaches are enabling more rational design of next-generation derivatives with improved potency and selectivity.

In conclusion, 4-Chloro-4'-phenylchalcone (132434-50-5) represents a promising scaffold with diverse therapeutic potential. Ongoing research is expanding its applications across multiple disease areas while addressing previous limitations through structural optimization and advanced formulation strategies. The compound's versatility and demonstrated biological activities position it as an important focus for future drug discovery efforts in medicinal chemistry and pharmaceutical sciences.